5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole

• IUPAC Name: 5-[(3,5-dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H23N3O/c1-9(2)13-14-12(17-15-13)8-16-6-10(3)5-11(4)7-16/h9-11H,5-8H2,1-4H3
• InChI Key: QNDWTSIRDGQICF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC2=NC(=NO2)C(C)C)C
• Molecular Formula: C13H23N3O
• Molecular Weight: 237.34 g/mol

Description

5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole, also known as DPOP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DPOP is a heterocyclic compound that contains an oxadiazole ring and a piperidine ring.

Mechanism of Action

The mechanism of action of 5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole is not fully understood, but it has been proposed that the compound exerts its antitumor activity by inhibiting the proliferation of cancer cells through the induction of apoptosis. 5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole has also been found to inhibit the activity of protein kinase C, which plays a crucial role in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole has been found to exhibit low toxicity in vitro and in vivo studies, making it a promising candidate for further development as a therapeutic agent. However, the compound has also been found to exhibit some cytotoxicity against normal cells, indicating the need for further studies to determine its safety profile.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole in lab experiments is its high purity, which can be easily verified through various analytical techniques. However, the compound is relatively expensive and may not be readily available in large quantities, limiting its use in certain experiments.

Future Directions

There are several future directions for the study of 5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole. One potential direction is the development of 5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole-based anticancer drugs that exhibit improved efficacy and safety profiles compared to existing drugs. Another direction is the synthesis of novel materials and polymers using 5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole as a building block. Additionally, further studies are needed to determine the mechanism of action of 5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole and its potential applications in catalysis. Overall, 5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole is a promising compound that has the potential to make significant contributions to various fields of scientific research.

Synthesis Methods

5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole can be synthesized through a multistep process that involves the reaction of 3,5-dimethylpiperidine with 2-bromo-1-propanol to form the intermediate compound, followed by the reaction of the intermediate with cyanogen bromide to produce 5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole. The synthesis of 5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole has been reported in several research papers, and the purity of the compound can be verified through various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole has been studied extensively for its potential applications in various fields such as medicinal chemistry, materials science, and catalysis. In medicinal chemistry, 5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole has been found to exhibit potent antitumor activity against various cancer cell lines, making it a promising candidate for the development of new anticancer drugs. In materials science, 5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole has been used as a building block for the synthesis of novel polymers and dendrimers. In catalysis, 5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole has been found to be an efficient ligand for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.